Cas no 89565-86-6 ((1R,3S,5S)-8-methyl-8-azabicyclo3.2.1octan-3-yl 1H-indole-3-carboxylate)

• Product Name: (1R,3S,5S)-8-methyl-8-azabicyclo3.2.1octan-3-yl 1H-indole-3-carboxylate
• CAS No: 89565-86-6
• MF: C₁₇H₂₀N₂O₂
• MW: 284.352904319763
• CID: 596369
• PubChem ID: 656665
• Update Time: 2025-09-26

(1R,3S,5S)-8-methyl-8-azabicyclo3.2.1octan-3-yl 1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylic acid, 8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester,exo-
• beta-Tropisetron HCl
• Tropisetron Hydrochloride Impurit Ⅳ:Tropisetron Hydrochloride β-isomer
• 1H-Indole-3-carboxylic acid, 8-methyl-8-azabicyclo[3.2.1]oct-3-yl ester, exo- (9CI)
• Tropisetron Impurity 5
• (1R,3S,5S)-8-methyl-8-azabicyclo3.2.1octan-3-yl 1H-indole-3-carboxylate

• Inchi： 1S/C17H20N2O2/c1-19-11-6-7-12(19)9-13(8-11)21-17(20)15-10-18-16-5-3-2-4-14(15)16/h2-5,10-13,18H,6-9H2,1H3/t11-,12+,13-
• InChI Key： ZNRGQMMCGHDTEI-CLLJXQQHSA-N
• SMILES： C(C1=CNC2C=CC=CC1=2)(=O)O[C@@H]1C[C@H]2CC[C@H](N2C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on (1R,3S,5S)-8-methyl-8-azabicyclo3.2.1octan-3-yl 1H-indole-3-carboxylate

(1R,3S,5S)-8-methyl-8-azabicyclo3.2.1octan-3-yl 1H-indole-3-carboxylate and Its Significance in Modern Chemical Biology

The compound with the CAS number 89565-86-6 represents a fascinating molecule in the realm of chemical biology, specifically (1R,3S,5S)-8-methyl-8-azabicyclo3.2.1octan-3-yl 1H-indole-3-carboxylate. This intricate structure, characterized by its bicyclic framework and azabicyclo moiety, has garnered significant attention due to its potential applications in drug discovery and molecular research. The unique stereochemistry of this compound, as indicated by the (1R,3S,5S) configuration, makes it a subject of intense interest for chemists and biologists alike.

In recent years, the field of chemical biology has seen remarkable advancements, particularly in the development of novel heterocyclic compounds that exhibit promising pharmacological properties. The indole core of (1R,3S,5S)-8-methyl-8-azabicyclo3.2.1octan-3-yl 1H-indole-3-carboxylate is a well-known pharmacophore that is frequently incorporated into drug molecules due to its ability to interact with biological targets in a highly specific manner. This compound’s bicyclic structure adds an additional layer of complexity, which can influence its binding affinity and selectivity when interacting with biological receptors.

The synthesis of such complex molecules is no small feat. The construction of the azabicyclo framework requires precise control over reaction conditions and stereochemistry to ensure the correct configuration at each stereocenter. This level of synthetic complexity is often necessary to achieve molecules that can effectively modulate biological pathways without unintended side effects. The CAS number 89565-86-6 serves as a unique identifier for this compound, facilitating its study and commercialization in various research and industrial settings.

One of the most intriguing aspects of (1R,3S,5S)-8-methyl-8-azabicyclo3.2.1octan-3-yl 1H-indole-3-carboxylate is its potential as a scaffold for drug development. The indole carboxylate moiety can serve as a hinge-binding motif, allowing the compound to interact with proteins in a way that mimics natural ligands. This property is particularly valuable in the design of small-molecule inhibitors that target enzymes or receptors involved in disease pathways. Furthermore, the presence of multiple stereocenters provides opportunities for fine-tuning the pharmacological properties of the molecule through structural modifications.

Recent studies have highlighted the importance of stereochemistry in drug design, demonstrating that subtle changes in molecular configuration can significantly alter biological activity. For instance, research on related indole derivatives has shown that specific stereoisomers can exhibit vastly different pharmacological profiles despite having identical connectivity. This underscores the need for precise stereochemical control when synthesizing compounds like (1R,3S,5S)-8-methyl-8-azabicyclo3.2.1octan-3-yl 1H-indole-3-carboxylate. The CAS number 89565-86-6 helps researchers track and reference this compound accurately in their studies.

The chemical biology community has been particularly interested in exploring the potential of azabicyclo compounds due to their unique structural features and biological activities. Azabicycloalkanes are known for their ability to mimic natural amino acid residues in protein binding pockets, which can lead to the development of novel therapeutic agents with improved efficacy and selectivity. The incorporation of an azabicyclo moiety into an indole framework creates a hybrid molecule that may exhibit enhanced binding properties compared to either component alone.

In addition to its potential as a drug scaffold, (1R,3S,5S)-8-methyl-8-azabicyclo3.2.1octan-3-yl 1H-indole-3-carboxylate may also find applications in other areas of chemical biology research. For example, it could serve as a tool compound for studying protein-ligand interactions or for developing new methodologies in synthetic chemistry. The precise stereochemistry of this molecule makes it an excellent candidate for X-ray crystallography studies aimed at elucidating its structure-biology relationships.

The synthesis and characterization of such complex molecules require state-of-the-art techniques and equipment. Advanced spectroscopic methods like NMR spectroscopy and mass spectrometry are essential for confirming the structure and purity of (1R,3S,5S)-8-methyl-8-azabicyclo3.2.1octan-3-yl 1H-indole-3-carboxylate. Additionally, computational chemistry tools can be employed to predict the biological activity and binding properties of this compound before it is synthesized experimentally.

The CAS number 89565-86-6 plays a crucial role in ensuring that researchers around the world can accurately identify and reference this compound in their publications and patents. This standardized nomenclature system helps to avoid confusion and ensures that scientific communication remains clear and consistent across different laboratories and institutions.

In conclusion, (1R,3S,5S)-8-methyl-8-azabicyclo3.2.1octan-3-yll 1H-indole- -carboxylate, identified by its CAS number <>>>>>>>>>>>>, represents a significant advancement in chemical biology research due to its complex structure and potential applications in drug development.